Cas no 100403-19-8 (Ceramides Mixture)

• Product Name: Ceramides Mixture
• CAS No: 100403-19-8
• MF: C₃₆H₇₁NO₄
• MW: 581.953252077103
• CID: 62148
• PubChem ID: 74945544
• Update Time: 2024-11-04

Ceramides Mixture Chemical and Physical Properties

Names and Identifiers

• Ceramide
• Ceramides
• Ceramides Mixture
• Ceramide 6
• Ceramide NP
• FT-0623551
• N-[(2S,3S,4R)-1,3,4-Trihydroxy-2-octadecyl]oleamide
• 100403-19-8
• SY343426
• Ceramide 3
• N-(1,3,4-TRIHYDROXYOCTADECAN-2-YL)OCTADEC-9-ENAMIDE
• Reed Root Extract
• Ceramide AP
• ATGQXSBKTQANOH-UHFFFAOYSA-N

• Inchi： 1S/C36H71NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h17-18,33-34,36,38-39,41H,3-16,19-32H2,1-2H3,(H,37,40)
• InChI Key： ATGQXSBKTQANOH-UHFFFAOYSA-N
• SMILES： OC(C(C(CO)NC(CCCCCCCC=CCCCCCCCC)=O)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 959.72763
• Monoisotopic Mass: 581.53830975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 582.0
• XLogP3: 12.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 227.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides